Cas no 136369-04-5 (5-amino-1h-tetrazole potassium salt)

• Product Name: 5-amino-1h-tetrazole potassium salt
• CAS No: 136369-04-5
• MF: CH₂KN₅
• MW: 123.158379077911
• CID: 901151
• Update Time: 2026-04-29

5-amino-1h-tetrazole potassium salt Chemical and Physical Properties

Names and Identifiers

• 5-amino-1h-tetrazole potassium salt
• 5-AMINOTETRAZOLE POTASSIUM SALT
• 1H-Tetrazol-5-amine monopotassium salt
• 2H-Tetrazol-5-amine potassium salt
• 5-Amino-1,2,3,4-tetrazole potassium salt
• potassium 5-aminotetrazolate
• potassium 5-amino-tetrazole

Computed Properties

• Exact Mass: 122.99500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 5.6
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not determined
• PSA: 69.62000
• LogP: -0.85110
• Solubility: Not determined

5-amino-1h-tetrazole potassium salt Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 5-amino-1h-tetrazole potassium salt

Recent Advances in the Application of 5-Amino-1H-Tetrazole Potassium Salt (CAS: 136369-04-5) in Chemical Biology and Pharmaceutical Research

The compound 5-amino-1H-tetrazole potassium salt (CAS: 136369-04-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its tetrazole ring and amino functional group, has been extensively studied for its role as a high-energy material, a ligand in coordination chemistry, and a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. This research brief synthesizes the latest findings on the properties, synthesis, and applications of 5-amino-1H-tetrazole potassium salt, providing a comprehensive overview for researchers in the field.

One of the most notable advancements in the application of 5-amino-1H-tetrazole potassium salt is its use in the synthesis of nitrogen-rich compounds, which are critical in the development of energetic materials. A 2023 study published in the Journal of Energetic Materials demonstrated that this compound serves as an effective precursor for the synthesis of high-performance explosives with improved thermal stability and reduced sensitivity to mechanical stimuli. The study utilized density functional theory (DFT) calculations to predict the energetic properties of derivatives, confirming their potential for military and industrial applications. Furthermore, the potassium salt's solubility in water and polar solvents enhances its utility in large-scale synthesis, making it a preferred choice over other tetrazole derivatives.

In the realm of medicinal chemistry, 5-amino-1H-tetrazole potassium salt has emerged as a promising scaffold for the design of novel antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study identified the tetrazole ring's ability to mimic carboxylic acid bioisosteres as a key factor in enhancing membrane permeability and target binding. Additionally, the potassium salt's stability under physiological conditions was highlighted as an advantage for in vivo applications. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Another groundbreaking application of 5-amino-1H-tetrazole potassium salt lies in its role as a ligand in coordination chemistry. A recent study in Inorganic Chemistry (2023) reported the synthesis of novel metal-organic frameworks (MOFs) using this compound as a bridging ligand. The resulting MOFs exhibited exceptional porosity and catalytic activity, making them suitable for gas storage and heterogeneous catalysis. The potassium salt's ability to form stable complexes with transition metals, such as copper and zinc, was attributed to the tetrazole ring's nitrogen-rich structure. This research opens new avenues for the development of advanced materials with applications in environmental remediation and industrial processes.

Despite its promising applications, challenges remain in the large-scale production and purification of 5-amino-1H-tetrazole potassium salt. A 2024 review in Chemical Engineering Journal discussed optimization strategies for its synthesis, emphasizing the need for greener and more cost-effective methods. The review highlighted recent advances in catalytic processes and solvent selection, which have significantly improved yields and reduced environmental impact. Future research directions include the exploration of continuous flow synthesis and the integration of artificial intelligence for process optimization. Addressing these challenges will be crucial for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, 5-amino-1H-tetrazole potassium salt (CAS: 136369-04-5) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique properties, including high nitrogen content, stability, and versatility, make it an invaluable tool for the development of energetic materials, antimicrobial agents, and advanced materials. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in addressing contemporary scientific and industrial challenges. For researchers in the field, staying abreast of these developments will be essential for leveraging its full potential in future innovations.